4-ethyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H17N3O2S2/c1-2-14-8-10-17(11-9-14)27(24,25)23-16-6-3-5-15(13-16)19-22-18-7-4-12-21-20(18)26-19/h3-13,23H,2H2,1H3
• InChI Key: BIYVVFMRMNXGKL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C20H17N3O2S2
• Molecular Weight: 395.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the thiazolo[5,4-b]pyridine ring, followed by various substitutions to add the ethyl, phenyl, and benzenesulfonamide groups. The exact methods would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) could be used to analyze its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions take place. The presence of various functional groups like the thiazolo[5,4-b]pyridine ring and the benzenesulfonamide group could make it reactive under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. Techniques such as infrared spectroscopy (IR) and NMR could be used to analyze these properties.

Scientific Research Applications

Synthesis of Thiazolo[4,5-b]pyridines

. .

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Antimicrobial Activity

. This makes them potentially useful in the development of new antimicrobial drugs.

Herbicidal Activity

. This suggests potential applications in agriculture, particularly in the development of new herbicides.

Anti-inflammatory Activity

. This suggests potential applications in the treatment of conditions characterized by inflammation.

Antifungal Activity

. This suggests potential applications in the treatment of fungal infections.

Antitumor Activity

. This suggests potential applications in the treatment of cancer.

Histamine H3 Receptor Antagonists

. This suggests potential applications in the treatment of allergies and asthma.

Mechanism of Action

Target of Action

Thiazolo[5,4-b]pyridine derivatives have been reported to possess a broad spectrum of pharmacological activities . They have been identified and developed in recent years exhibiting high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . Some representatives of this class have also been reported as histamine H3 receptor antagonists .

Mode of Action

It’s suggested that the electron-deficient aryl group in similar compounds results in a more acidic sulfonamide nh proton, which can make a stronger charged interaction with certain targets .

Biochemical Pathways

Thiazolo[5,4-b]pyridine derivatives have been reported to interact with a wide range of receptor targets , suggesting that they may affect multiple biochemical pathways.

Result of Action

Thiazolo[5,4-b]pyridine derivatives have been reported to exhibit a broad spectrum of pharmacological activities , suggesting that they may have diverse molecular and cellular effects.